6-Methyl-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinoline
Description
6-Methyl-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinoline, also known as MTSQ, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas such as medicine, agriculture, and material science.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 6-Methyl-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinoline, focusing on six unique fields:
Anticancer Activity
6-Methyl-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinoline: has shown promising anticancer properties. Research indicates that sulfonamide derivatives, including this compound, can inhibit the growth of various cancer cell lines. The compound’s ability to induce apoptosis and cell cycle arrest in cancer cells makes it a potential candidate for developing new anticancer drugs .
Antimicrobial Properties
This compound has been studied for its antimicrobial activity against a range of bacterial and fungal pathogens. Its sulfonyl group is known to enhance the antimicrobial efficacy, making it a valuable compound in the development of new antibiotics and antifungal agents .
Anti-inflammatory Effects
Research has demonstrated that 6-Methyl-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinoline possesses significant anti-inflammatory properties. It can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models, suggesting its potential use in treating inflammatory diseases .
Enzyme Inhibition
This compound has been identified as a potent inhibitor of certain enzymes, such as carbonic anhydrase. Inhibiting these enzymes can be beneficial in treating conditions like glaucoma, epilepsy, and some types of cancer. The specificity and potency of this compound make it a promising candidate for enzyme-targeted therapies .
Neuroprotective Effects
Studies have shown that 6-Methyl-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinoline can protect neuronal cells from oxidative stress and apoptosis. This neuroprotective effect suggests its potential application in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s .
Antioxidant Activity
The compound exhibits strong antioxidant properties, which can help in neutralizing free radicals and reducing oxidative stress. This activity is crucial for preventing cellular damage and has potential applications in developing treatments for diseases caused by oxidative stress .
These applications highlight the versatility and potential of 6-Methyl-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinoline in various fields of scientific research. If you need more detailed information on any specific application or additional fields, feel free to ask!
Molecules | Free Full-Text | Design, Synthesis, and Antitumor Activity of a Series of Novel 4- (Aromatic Sulfonyl)-1-oxa-4-azaspiro [4.5]deca-6,9-dien-8-ones
properties
IUPAC Name |
6-methyl-1-thiophen-2-ylsulfonyl-3,4-dihydro-2H-quinoline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO2S2/c1-11-6-7-13-12(10-11)4-2-8-15(13)19(16,17)14-5-3-9-18-14/h3,5-7,9-10H,2,4,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTYGEMMWJGGXQE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N(CCC2)S(=O)(=O)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methyl-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinoline | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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